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Compound of Interest

Compound Name: 3-(2-Hydroxyethoxy)phenol

CAS No.: 20150-19-0

Cat. No.: B041959

Get Quote

An In-Depth Technical Guide to the Biological Activity of 3-(2-Hydroxyethoxy)phenol

Abstract: This technical guide provides a comprehensive overview of the known and potential

biological activities of 3-(2-Hydroxyethoxy)phenol, a member of the phenolic class of

compounds. Phenolic compounds are of significant interest in pharmaceutical and nutraceutical

research due to their diverse therapeutic properties, primarily rooted in their antioxidant

capabilities.[1] This document synthesizes current knowledge on the physicochemical

properties, probable mechanisms of action, and detailed experimental protocols for evaluating

the biological efficacy of 3-(2-Hydroxyethoxy)phenol. It is intended for researchers, scientists,

and professionals in drug development who are exploring the therapeutic potential of novel

phenolic agents.

Introduction and Physicochemical Profile
3-(2-Hydroxyethoxy)phenol belongs to the phenol family, characterized by a hydroxyl group

attached to an aromatic ring.[1] This structural motif is central to the chemical reactivity and

biological activity of the entire class. The addition of a 2-hydroxyethoxy side chain modifies its

polarity and steric properties, which can influence its bioavailability and interaction with

biological targets.
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Chemical Identity
The fundamental properties of 3-(2-Hydroxyethoxy)phenol are summarized below, providing

a baseline for experimental design and interpretation.

Property Value Source

IUPAC Name 3-(2-Hydroxyethoxy)phenol [2]

CAS Number 49650-88-6 [2]

Molecular Formula C₈H₁₀O₃ [2]

Molecular Weight 154.17 g/mol [2]

Synonyms
Phenol, 3-(2-hydroxyethoxy)-;

2-(m-Hydroxyphenoxy)ethanol
[2]

Synthesis Overview
Phenolic ethers like 3-(2-Hydroxyethoxy)phenol are typically synthesized through Williamson

ether synthesis or related nucleophilic substitution reactions. A common industrial approach for

similar compounds involves reacting a phenol with ethylene carbonate or 2-chloroethanol in the

presence of a base.[3] For instance, the synthesis of the related 2-phenoxyethanol is achieved

by reacting phenol with ethylene oxide or ethylene carbonate.[3] These methods provide a

scalable route for producing the compound for research and development.

Core Biological Activities and Mechanisms of Action
The biological activities of phenolic compounds are intrinsically linked to the reactivity of the

hydroxyl group on the aromatic ring.[1] This functional group can donate a hydrogen atom or an

electron to neutralize reactive oxygen species (ROS), disrupt microbial cell membranes, and

modulate inflammatory signaling pathways.

Antioxidant Activity
Mechanism: The primary mechanism of antioxidant action for phenols is free radical

scavenging. The hydroxyl group can donate a hydrogen atom to a peroxyl radical, a key player

in lipid peroxidation, thereby terminating the oxidative chain reaction.[4][5] The resulting
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phenoxyl radical is stabilized by resonance delocalization across the aromatic ring, making it

relatively unreactive and unable to propagate further oxidative damage.
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Oxidative Stress Phenolic Intervention

Neutralization

Free Radical (R•) 3-(2-Hydroxyethoxy)phenol
(Ar-OH)

 attacks Stabilized Phenoxyl Radical
(Ar-O•)

 donates H•

Neutralized Molecule (RH)

 neutralizes
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Broth Microdilution for MIC Determination

Start: Bacterial Culture

Prepare serial dilutions of
3-(2-Hydroxyethoxy)phenol

in 96-well plate

Inoculate each well with a
standardized bacterial suspension

Incubate at 37°C for 18-24 hours

Observe for turbidity (bacterial growth)

MIC = Lowest concentration with
no visible growth

Result: MIC Value

Click to download full resolution via product page

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Experimental Validation: The antimicrobial efficacy is typically determined by measuring the

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The

broth microdilution method is a standardized technique for this purpose. [6] Protocol 2: Broth

Microdilution Method for MIC Determination
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Preparation:

Prepare a stock solution of 3-(2-Hydroxyethoxy)phenol in a suitable solvent (e.g.,

DMSO), then dilute it in sterile Mueller-Hinton Broth (MHB).

Grow a bacterial strain (e.g., Staphylococcus aureus or Escherichia coli) to the mid-

logarithmic phase and adjust its concentration to ~5 x 10⁵ CFU/mL in MHB.

Assay Procedure:

In a 96-well microplate, perform a two-fold serial dilution of the compound in MHB,

typically from 256 µg/mL down to 0.5 µg/mL.

Inoculate each well with the standardized bacterial suspension.

Include a positive control (broth + bacteria, no compound) and a negative control (broth

only).

Incubation and Reading:

Incubate the plate at 37°C for 18-24 hours.

The MIC is the lowest concentration of the compound at which no visible bacterial growth

(turbidity) is observed.

MBC Determination (Optional):

Take an aliquot from the wells showing no growth (at and above the MIC).

Plate the aliquot onto an agar plate and incubate for 24 hours.

The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial

inoculum.

Anti-inflammatory Activity
Mechanism: Chronic inflammation is often linked to oxidative stress. [7]Phenolic compounds

can mitigate inflammation through several mechanisms:
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Inhibition of Pro-inflammatory Enzymes: They can inhibit enzymes like cyclooxygenase

(COX) and lipoxygenase (LOX), which are crucial for the synthesis of inflammatory

mediators such as prostaglandins and leukotrienes. [7]* Modulation of Signaling Pathways:

Many phenols can interfere with pro-inflammatory transcription factors like NF-κB, which

controls the expression of cytokines, chemokines, and adhesion molecules. [7][8]* ROS

Reduction: By scavenging free radicals, they reduce the oxidative stress that often initiates

and perpetuates the inflammatory cascade. [7] Experimental Validation: A common in vitro

model for assessing anti-inflammatory potential involves using lipopolysaccharide (LPS)-

stimulated macrophages (like RAW 264.7 cells). LPS triggers an inflammatory response,

leading to the production of nitric oxide (NO), a key inflammatory mediator. The ability of a

compound to reduce NO production is a strong indicator of its anti-inflammatory activity. [8]

Protocol 3: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

Cell Culture:

Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin.

Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere

overnight.

Treatment:

Pre-treat the cells with various non-toxic concentrations of 3-(2-Hydroxyethoxy)phenol
for 1-2 hours.

Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include an

unstimulated control group and an LPS-only group.

NO Measurement (Griess Assay):

After incubation, collect 50 µL of the cell culture supernatant from each well.

Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for

another 10 minutes.
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Data Analysis:

Measure the absorbance at 540 nm. The amount of nitrite (a stable product of NO) is

proportional to the absorbance.

Quantify the nitrite concentration using a sodium nitrite standard curve. A significant

reduction in nitrite levels in treated cells compared to LPS-only cells indicates anti-

inflammatory activity.

Potential for Drug Development
The multifaceted biological activities of 3-(2-Hydroxyethoxy)phenol position it as a promising

candidate for further investigation. Its antioxidant and anti-inflammatory properties suggest

potential applications in conditions driven by oxidative stress and inflammation, such as

neurodegenerative diseases, cardiovascular disorders, and certain skin conditions. [1][9]Its

antimicrobial profile warrants exploration for use in antiseptics or as a preservative. [10]

[11]Future research should focus on in vivo efficacy, safety profiling, and structure-activity

relationship (SAR) studies to optimize its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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